Cas no 61439-53-0 (Benzoic acid, 4-[(phenylmethyl)amino]-, ethyl ester)

• Product name: Benzoic acid, 4-[(phenylmethyl)amino]-, ethyl ester
• CAS No: 61439-53-0
• MF: C₁₆H₁₇NO₂
• MW: 255.311684370041
• CID: 479422

Benzoic acid, 4-[(phenylmethyl)amino]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(phenylmethyl)amino]-, ethyl ester
• ethyl 4-(benzylamino)benzoate
• ethyl 4-(N-benzyl)aminobenzoate

• Inchi： 1S/C16H17NO2/c1-2-19-16(18)14-8-10-15(11-9-14)17-12-13-6-4-3-5-7-13/h3-11,17H,2,12H2,1H3
• InChI Key： PKQFILWCWUDHRT-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NCC2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 255.12601

Experimental Properties

• Density: 1.139±0.06 g/cm3(Predicted)
• Boiling Point: 396.1±25.0 °C(Predicted)
• PSA: 38.33
• pka: 1.77±0.20(Predicted)